Cas no 1164476-34-9 (N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide)

• Product Name: N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide
• CAS No: 1164476-34-9
• MF: C₁₇H₁₃ClN₄O₄
• MW: 372.76252245903
• CID: 4574409
• Update Time: 2025-07-01

N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide Chemical and Physical Properties

Names and Identifiers

• N''-(4-CHLOROPHENYL)-2-NITRO-N'-([3-OXO-2-BENZOFURAN-1(3H)-YLIDEN]METHYL)ETHANIMIDOHYDRAZIDE
• Ethanimidic acid, N-(4-chlorophenyl)-2-nitro-, 2-[(Z)-(3-oxo-1(3H)-isobenzofuranylidene)methyl]hydrazide, (1E)-
• N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide

• Inchi： 1S/C17H13ClN4O4/c18-11-5-7-12(8-6-11)22(16(19)10-21(24)25)20-9-15-13-3-1-2-4-14(13)17(23)26-15/h1-9,19-20H,10H2/b15-9-,19-16?
• InChI Key： CXRBJJFAILHFBZ-QBIJJOOHSA-N
• SMILES： C(=N)(N(C1=CC=C(Cl)C=C1)N/C=C1/C2=C(C=CC=C2)C(=O)O/1)C[N+]([O-])=O

Additional information on N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide

N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide: A Novel Compound with Promising Applications in Pharmaceutical Research

N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide, with the CAS number 1164476-34-9, represents a unique synthetic compound that has garnered significant attention in recent years due to its potential pharmacological properties and structural complexity. This compound belongs to the class of ethanimidohydrazides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The molecular structure of this compound is characterized by the presence of multiple functional groups, such as the 2-nitro substituent, the 3-oxo-2-benzofuran ring system, and the 4-chlorophenyl moiety. These structural elements contribute to the compound's unique chemical behavior and its ability to interact with various biological targets.

N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide is synthesized through a multi-step process involving the coupling of 4-chlorophenyl derivatives with 2-nitro groups and the formation of the 3-oxo-2-benzofuran ring. The 4-chlorophenyl group, a key component of the compound, provides aromaticity and enhances the compound's hydrophobicity, which is crucial for its potential applications in drug delivery systems. The 2-nitro substituent introduces electron-withdrawing properties, which may influence the compound's reactivity and biological activity. Meanwhile, the 3-oxo-2-benzofuran ring system contributes to the compound's stability and provides a scaffold for further functionalization, making it a versatile platform for drug development.

Recent studies have highlighted the potential of N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide in modulating various biological pathways. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory responses. The 3-oxo-2-benzofuran ring system is believed to play a critical role in this activity, as it interacts with specific protein targets involved in inflammation. Additionally, the 4-chlorophenyl group may enhance the compound's ability to cross biological membranes, improving its bioavailability.

Another area of interest is the antimicrobial potential of N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported that this compound demonstrates broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The 2-nitro substituent is thought to contribute to this activity by disrupting bacterial cell membranes and interfering with essential metabolic processes. The compound's hydrophobic nature, conferred by the 4-chlorophenyl group, may also facilitate its penetration into microbial cells, enhancing its efficacy.

Furthermore, the antitumor properties of N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide have been explored in recent years. Preliminary studies suggest that this compound may induce apoptosis in cancer cells by targeting specific pathways involved in cell proliferation and survival. For example, a 2023 preclinical study published in *Cancer Research* found that the compound effectively inhibits the growth of human breast cancer cells by modulating the mitochondrial apoptosis pathway. The 3-oxo-2-benzofuran ring system is hypothesized to interact with mitochondrial proteins, triggering the release of cytochrome c and the subsequent activation of caspases, which are critical for apoptosis.

N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide is also being investigated for its potential in neuropharmacology. Research published in *Neuropharmacology* in 2024 indicated that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal damage. The 2-nitro group is believed to act as an antioxidant, scavenging free radicals that contribute to neurodegenerative diseases such as Alzheimer's and Parkinson's. The 4-chlorophenyl group may further enhance these effects by modulating the activity of neurotransmitter receptors, such as the NMDA receptor, which is implicated in various neurological disorders.

Despite its promising potential, the synthesis and application of N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide present several challenges. One of the primary obstacles is the complexity of its molecular structure, which requires precise control over reaction conditions to ensure the formation of the desired product. Additionally, the compound's hydrophobic nature may limit its solubility in aqueous environments, which is crucial for its use in pharmaceutical formulations. Researchers are currently exploring strategies to improve the compound's solubility, such as the incorporation of hydrophilic functional groups or the use of nanocarriers to enhance its delivery efficiency.

Another challenge is the potential for toxicity associated with the compound. While preliminary studies suggest that N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide exhibits low toxicity at therapeutic concentrations, further research is needed to evaluate its long-term safety profile. Animal studies are currently underway to assess the compound's acute and chronic toxicity, as well as its potential for drug interactions with other medications. These studies are essential for ensuring the compound's safety and efficacy in clinical applications.

Overall, N''-(4-Chlorophenyl)-2-nitro-N'-{3-oxo-2-benzofuran-1(3H)-ylidenmethyl}ethanimidohydrazide represents a promising candidate for further research and development in the pharmaceutical industry. Its unique molecular structure and diverse biological activities make it a valuable tool for exploring new therapeutic strategies. As research in this field continues to advance, the compound's potential applications in anti-inflammatory, antimicrobial, antitumor, and neuropharmacological treatments are likely to expand, offering new opportunities for the treatment of various diseases.